Cas no 161975-22-0 (4-benzyloxy-thiobenzamide)

4-benzyloxy-thiobenzamide Properties

Names and Identifiers

• 4-benzyloxy-thiobenzamide
• 4-phenylmethoxybenzenecarbothioamide
• 4-(BENZYLOXY)BENZOTHIOAMIDE
• DTXSID10428913
• 4-(BENZYLOXY)BENZENECARBOTHIOAMIDE
• AB26900
• Benzenecarbothioamide, 4-(phenylmethoxy)-
• CS-0156175
• AKOS000133520
• 4-(BENZYLOXY)BENZENE-1-CARBOTHIOAMIDE
• BS-15503
• 4-benzyloxythiobenzamide
• SCHEMBL6890765
• 4-(Benzyloxy)benzenecarbothioamide, AldrichCPR
• A883034
• EN300-1865705
• 161975-22-0
• MFCD06738327
• Y13465
• 4-BENZYLOXY-THIOBENZAMIDE
• +Expand

• MDL： MFCD06738327
• InChIKey： ZKFQPUSTRDXEAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NOS/c15-14(17)12-6-8-13(9-7-12)16-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,15,17)
• SMILES： C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=S)N

Computed Properties

• Exact Mass: 243.07200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.07178521g/mol
• Heavy Atom Count: 17
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• LogP: 3.60010
• PSA: 67.34000
• Boiling Point: 404.8±47.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 198.6±29.3 °C
• Density: 1.2±0.1 g/cm3